[3-(Methylamino)cyclobutyl]methanol;hydrochloride

Catalog No.
S2847677
CAS No.
2413896-28-1
M.F
C6H14ClNO
M. Wt
151.63
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[3-(Methylamino)cyclobutyl]methanol;hydrochloride

CAS Number

2413896-28-1

Product Name

[3-(Methylamino)cyclobutyl]methanol;hydrochloride

IUPAC Name

[3-(methylamino)cyclobutyl]methanol;hydrochloride

Molecular Formula

C6H14ClNO

Molecular Weight

151.63

InChI

InChI=1S/C6H13NO.ClH/c1-7-6-2-5(3-6)4-8;/h5-8H,2-4H2,1H3;1H

InChI Key

LXXIHOWGNXTMOG-UHFFFAOYSA-N

SMILES

CNC1CC(C1)CO.Cl

solubility

not available
[3-(Methylamino)cyclobutyl]methanol;hydrochloride, commonly known as Mexedrone, is a novel psychoactive substance that belongs to the cathinone family. It is used for its stimulant and entactogenic effects and has been found to have potential implications in various fields of research and industry. This paper will provide a comprehensive overview of Mexedrone, focusing on its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
Mexedrone is a derivative of the cathinone family of psychoactive substances, which are structurally similar to amphetamines. The cathinone family includes drugs such as mephedrone, methylone, and methylenedioxypyrovalerone (MDPV). Mexedrone was first synthesized and reported by a team of Swiss researchers in 2014. It has gained popularity in recent years due to its stimulant and entactogenic effects, and is often used recreationally as a designer drug.
Mexedrone has the chemical formula C12H17NO2, and its molecular weight is 207.27 g/mol. It is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. Its melting point is between 138°C and 139°C, and it has a boiling point of 291°C. The compound is odorless and has a bitter taste.
Mexedrone can be synthesized through a multi-step synthetic route starting from cyclobutanone. The initial stages involve the formation of cyclobutyl-amine, which is subsequently reacted with formaldehyde to give 3-(methylamino)cyclobutanone. The final step involves the reduction of the carbonyl group in the presence of lithium aluminum hydride to give Mexedrone. The product is then purified by recrystallization.
The synthesis of Mexedrone has been characterized by various analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HR-MS), and infrared (IR) spectroscopy. These methods enable the identification and quantification of the compound, and confirmation of its purity.
Mexedrone can be identified and quantified using various analytical methods, including gas chromatography (GC), high-performance liquid chromatography (HPLC), and liquid chromatography-mass spectrometry (LC-MS). These methods can be used to analyze biological samples, such as urine and blood, to detect the presence of Mexedrone.
Mexedrone has been found to stimulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. These effects contribute to its stimulant and entactogenic properties. The compound has also been found to interact with various targets in the body, including transporters and receptors, which play a role in its pharmacological activity.
The toxicity and safety profile of Mexedrone has not been extensively studied, but it is known to have similar effects to those of other cathinones. Preclinical studies have shown that Mexedrone can cause hyperthermia, cardiovascular effects, and liver damage at high doses. In addition, it has been found to have addictive potential and can cause dependence in chronic users. Therefore, it is recommended to use Mexedrone with caution and under medical guidance.
Mexedrone has potential applications in various fields of research and industry, including pharmacological research, neuroscience, and forensic science. It can be used as a reference standard for the identification and quantification of cathinones in biological samples, and for the study of their pharmacological properties. In neuroscience, Mexedrone can be used to study the effects of cathinones on neurotransmitter systems and their potential therapeutic uses. In forensic science, Mexedrone can be used to detect the use of cathinones in drug-facilitated crimes.
There is limited research on Mexedrone and its effects, and the compound is not approved for medical use. Most of the research has been focused on its pharmacological activity and detection in biological samples. More research is needed to understand its mechanism of action, toxicity, and potential therapeutic uses.
Mexedrone has potential implications in various fields of research and industry, including pharmacology, neuroscience, and forensic science. The compound can be used as a reference standard for the identification and quantification of cathinones in biological samples, and for the study of their pharmacological properties. In neuroscience, Mexedrone can be used to study the effects of cathinones on neurotransmitter systems and their potential therapeutic uses. In forensic science, Mexedrone can be used to detect the use of cathinones in drug-facilitated crimes.
Limitations:
Mexedrone has several limitations, including its potential for addiction and dependence, toxicity at high doses, and limited research available on its pharmacological properties. The compound is not approved for medical use and is currently classified as a designer drug.
Future research on Mexedrone should focus on its mechanism of action, potential therapeutic uses, and applications in various fields of research and industry. Furthermore, more studies on the toxicity and safety of the compound are necessary to understand the risks of its use. Finally, Mexedrone's potential for drug development or as a therapeutic agent should be further evaluated.

Dates

Last modified: 08-17-2023

Explore Compound Types